Cas no 100447-44-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-)
![2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- structure](https://www.kuujia.com/scimg/cas/100447-44-7x300.png)
100447-44-7 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
CAS No:100447-44-7
Molecular Formula:C21H25N3O3S
Molecular Weight:399.5065
CID:141113
PubChem ID:424755
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Properties
Names and Identifiers
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- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
- 3-[1-[3-(benzenesulfonyl)propyl]piperidin-4-yl]-1H-benzimidazol-2-one
- 1-1-(3-Phenylsulfonylpropyl)-4-piperidyl-2-benzimidazolinone
- 2-Benzimidazolinone, 1-(1-(3-phenylsulfonylpropyl)-4-piperidyl)-
- AC1L9OID
- LS-33257
- NSC167873
- NSC-167873
- 100447-44-7
- DTXSID20143286
-
- InChIKey: MCDSSYMWAOLDCH-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H25N3O3S/c25-21-22-19-9-4-5-10-20(19)24(21)17-11-14-23(15-12-17)13-6-16-28(26,27)18-7-2-1-3-8-18/h1-5,7-10,17H,6,11-16H2,(H,22,25)
- SMILES: C1(S(CCCN2CCC(N3C4C=CC=CC=4NC3=O)CC2)(=O)=O)C=CC=CC=1
Computed Properties
- Exact Mass: 399.16185
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 399.162
- Heavy Atom Count: 28
- Complexity: 634
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- LogP: 3.84920
- PSA: 69.72
- Refractive Index: 1.614
- Density: 1.274
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Related Literature
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Huihui Ren,Shizhu Chen,Yanan Jin,Cuimiao Zhang,Xinjian Yang,Kun Ge,Xing-Jie Liang,Zhenhua Li,Jinchao Zhang J. Mater. Chem. B, 2017,5, 1585-1593
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M. A. K. Yousaf Shah,Yuzheng Lu,Naveed Mushtaq,Muhammad Yousaf,Sajid Rauf,Peter D. Lund,Bin Zhu Sustainable Energy Fuels, 2022,6, 3794-3805
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Vidit B. Zala,Rishit S. Shukla,Sanjeev K. Gupta,P. N. Gajjar Catal. Sci. Technol., 2023,13, 5710-5717
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Michael Klimpel,Maxim Tafipolsky,Wolfgang Scherer,Karl W. Törnroos,Reiner Anwander Dalton Trans., 2012,41, 7319-7326
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Sergio Sanz,Kerry Ferreira,Ruaraidh D. McIntosh,Scott J. Dalgarno,Euan K. Brechin Chem. Commun., 2011,47, 9042-9044
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Alexandru Lupan,Amr A. A. Attia Dalton Trans., 2017,46, 6049-6058
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David Bardelang,Konstantin A. Udachin,Donald M. Leek,John A. Ripmeester CrystEngComm, 2007,9, 973-975
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Erhong Hao,Zhaoyun Wang,Lijuan Jiao,Shaowu Wang Dalton Trans., 2010,39, 2660-2666
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Santidan Biswas,Victor V. Yashin,Anna C. Balazs Soft Matter, 2020,16, 5120-5131
100447-44-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-) Related Products
- 115041-58-2(Benzenamine,4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]-)
- 100447-44-7(2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-)
- 115041-55-9(Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)
- 100447-45-8(2H-Benzimidazol-2-one,1,3-dihydro-1-[1,2,3,6-tetrahydro-1-[3-(phenylthio)propyl]-4-pyridinyl]-)
- 115041-56-0(Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-)
- 102504-96-1(1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-)
- 14759-06-9(10H-Phenothiazine,10-[2-(1-methyl-2-piperidinyl)ethyl]-2-(methylsulfonyl)-)
- 106939-06-4(10H-Phenothiazine,10-[2-(1-methyl-2-piperidinyl)ethyl]-2-(methylsulfonyl)-, 5-oxide)
- 102505-04-4(1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-)
- 22797-20-2(11H-Dibenzo[b,e][1,4]diazepin-11-one,10-[2-(dimethylamino)ethyl]-8-(ethylsulfonyl)-5,10-dihydro-5-methyl-)
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